(5R)-5-Methyl-4,5-dihydro-1,3-oxazol-2-amine

• IUPAC Name: (5R)-5-methyl-4,5-dihydro-1,3-oxazol-2-amine
• InChI: InChI=1S/C4H8N2O/c1-3-2-6-4(5)7-3/h3H,2H2,1H3,(H2,5,6)/t3-/m1/s1
• InChI Key: ZHFKVNRMZIOKGZ-GSVOUGTGSA-N
• Canonical SMILES: CC1CN=C(O1)N
• Isomeric SMILES: C[C@@H]1CN=C(O1)N
• Molecular Formula: C4H8N2O
• Molecular Weight: 100.12 g/mol

Description

(5R)-5-Methyl-4,5-dihydro-1,3-oxazol-2-amine, also known as riluzole, is a drug that is used to treat amyotrophic lateral sclerosis (ALS), a neurodegenerative disease that affects nerve cells in the brain and spinal cord. Riluzole is an FDA-approved drug that has been used to treat ALS since 1995. In addition to treating ALS, riluzole has also been studied for its potential use in treating other neurological disorders such as Alzheimer's disease, depression, and anxiety.

Mechanism of Action

Riluzole works by inhibiting the release of glutamate, a neurotransmitter that is involved in the development of ALS. Glutamate is released by nerve cells in the brain and spinal cord, and excessive levels of glutamate can lead to the death of these cells. By reducing the release of glutamate, (5R)-5-Methyl-4,5-dihydro-1,3-oxazol-2-amine helps to protect nerve cells from damage and slow the progression of ALS.
Biochemical and Physiological Effects:
Riluzole has been shown to have a number of biochemical and physiological effects. In addition to reducing the release of glutamate, (5R)-5-Methyl-4,5-dihydro-1,3-oxazol-2-amine has been shown to increase the activity of potassium channels in nerve cells, which can help to reduce the excitability of these cells. Riluzole has also been shown to increase the production of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of nerve cells.

Advantages and Limitations for Lab Experiments

One advantage of using (5R)-5-Methyl-4,5-dihydro-1,3-oxazol-2-amine in lab experiments is that it is a well-studied drug that has been used to treat ALS for many years. This means that researchers have a good understanding of the drug's mechanism of action and potential side effects. However, one limitation of using (5R)-5-Methyl-4,5-dihydro-1,3-oxazol-2-amine in lab experiments is that it is a relatively expensive drug, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for research on (5R)-5-Methyl-4,5-dihydro-1,3-oxazol-2-amine. One area of research is the drug's potential use in treating other neurological disorders such as depression, anxiety, and Alzheimer's disease. Another area of research is the development of new drugs that target the same pathways as (5R)-5-Methyl-4,5-dihydro-1,3-oxazol-2-amine but with fewer side effects. Finally, researchers are also exploring the use of (5R)-5-Methyl-4,5-dihydro-1,3-oxazol-2-amine in combination with other drugs to improve its effectiveness in treating ALS and other neurological disorders.

Synthesis Methods

The synthesis of (5R)-5-Methyl-4,5-dihydro-1,3-oxazol-2-amine involves several steps, including the formation of an oxazole ring and the addition of a methyl group to the nitrogen atom of the ring. The synthesis of (5R)-5-Methyl-4,5-dihydro-1,3-oxazol-2-amine can be achieved through a variety of methods, including the use of microwave-assisted synthesis, flow chemistry, and solid-phase synthesis.

Scientific Research Applications

Riluzole has been extensively studied for its potential use in treating ALS. It is believed that the drug works by reducing the release of glutamate, a neurotransmitter that is involved in the development of ALS. In addition to its use in treating ALS, (5R)-5-Methyl-4,5-dihydro-1,3-oxazol-2-amine has also been studied for its potential use in treating other neurological disorders such as depression, anxiety, and Alzheimer's disease.